Cas no 1354706-29-8 (3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid)

• Product Name: 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid
• CAS No: 1354706-29-8
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD24540312
• CID: 4589669
• Update Time: 2025-06-08

3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-3-yl)propiolic acid
• 3-(1-methyl-1H-pyrazol-3-yl)propiolic acid(WXC07014)
• 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid

• MDL： MFCD24540312
• Inchi： 1S/C7H6N2O2/c1-9-5-4-6(8-9)2-3-7(10)11/h4-5H,1H3,(H,10,11)
• InChI Key： NRMQEJDZSIUKIU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 150.043
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid

Comprehensive Overview of 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid (CAS No. 1354706-29-8)

3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid (CAS No. 1354706-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and propynoic acid moieties, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining a methyl-substituted pyrazole ring with a propiolic acid derivative, enables diverse applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to the pharmacological relevance of pyrazole-containing compounds.

The growing demand for heterocyclic compounds like 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid aligns with current trends in targeted drug design and green chemistry. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research, where small molecule modulators are sought after. The compound's alkyne functionality also makes it valuable for click chemistry applications, a technique widely adopted in bioconjugation and polymer science. These attributes position CAS No. 1354706-29-8 as a compound of interest for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid offers advantages in atom economy and step efficiency, addressing the pharmaceutical industry's focus on sustainable synthesis. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or other functionalized derivatives. This flexibility is crucial for optimizing drug-like properties such as solubility and bioavailability. Moreover, the compound's stability under various conditions makes it suitable for high-throughput screening platforms, a key requirement in modern drug discovery pipelines.

Analytical characterization of CAS No. 1354706-29-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the structural integrity of the compound, which is essential for reproducibility in research. The pyrazole ring system contributes to distinct spectroscopic signatures, facilitating its identification in complex mixtures. Quality control protocols for this compound emphasize the importance of residual solvent analysis and heavy metal screening, reflecting industry standards for research-grade chemicals.

In material science applications, 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid demonstrates potential as a precursor for functional polymers and coordination complexes. The rigid pyrazole core can impart thermal stability to polymeric materials, while the terminal alkyne enables crosslinking reactions. Such properties are valuable in developing advanced coatings or conductive materials, areas experiencing rapid growth due to renewable energy initiatives. The compound's bifunctional nature allows for innovative approaches in molecular self-assembly, a frontier in nanotechnology research.

Regulatory considerations for handling 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid focus on standard laboratory safety protocols rather than restrictive classifications. Proper storage conditions typically recommend protection from moisture and maintenance at controlled temperatures to preserve the compound's stability. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) requirements, emphasizing the importance of chemical hygiene in research environments. These precautions align with broader industry movements toward responsible chemical management practices.

The commercial availability of CAS No. 1354706-29-8 through specialized chemical suppliers meets the needs of academic and industrial researchers. Procurement considerations often include batch-to-batch consistency and technical documentation quality, factors that significantly impact experimental reproducibility. Recent market trends show increasing demand for custom synthetic intermediates like this compound, driven by expanding drug discovery programs and the growth of contract research organizations (CROs). Suppliers frequently provide analytical certificates and structure-verification data to support research applications.

Future research directions for 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoic acid may explore its utility in fragment-based drug discovery or as a ligand in catalysis. The compound's structural features suggest possible applications in developing allosteric modulators for protein targets, an area gaining traction in therapeutic development. Additionally, its potential role in creating metal-organic frameworks (MOFs) warrants investigation, given the increasing importance of porous materials in gas storage and separation technologies. These diverse applications underscore the compound's relevance across multiple scientific disciplines.